Cas no 182138-70-1 ([1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy-)

• Product Name: [1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy-
• CAS No: 182138-70-1
• MF: C₂₂H₁₈O₁₃
• MW: 490.370527744293
• CID: 837318
• PubChem ID: 10413264
• Update Time: 2025-04-19

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Nyssoside
• -Dglucopyrano...
• [ "" ]
• 12-methoxy-13-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,5,10,17-tetraoxapentacyclo[9.6.2.02,6.08,18.015,19]nonadeca-1(18),2(6),7,11(19),12,14-hexaene-9,16-dione
• FS-10503
• CHEMBL517610
• AKOS032961980
• 182138-70-1
• DA-76354
• 12-methoxy-13-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-3,5,10,17-tetraoxapentacyclo(9.6.2.02,6.08,18.015,19)nonadeca-1(18),2(6),7,11(19),12,14-hexaene-9,16-dione
• [1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy-

• Inchi： 1S/C22H18O13/c1-29-16-9(32-22-15(26)14(25)13(24)10(4-23)33-22)3-7-11-12-6(20(27)34-18(11)16)2-8-17(31-5-30-8)19(12)35-21(7)28/h2-3,10,13-15,22-26H,4-5H2,1H3/t10-,13-,14+,15-,22-/m1/s1
• InChI Key： MSBCRZZTWJVLJV-CGWYSGAGSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=C2C(=O)OC3=C4C(=CC5C(=O)OC(C=1OC)=C2C3=5)OCO4

Computed Properties

• Exact Mass: 490.07474062g/mol
• Monoisotopic Mass: 490.07474062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 853
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.176000000000001
• Topological Polar Surface Area: 180Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.8±0.1 g/cm3
• Boiling Point: 871.1±65.0 °C at 760 mmHg
• Flash Point: 307.3±27.8 °C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether